Cas no 1807414-92-1 (5-Fluoro-2-methyl-4-nitrocinnamic acid)

• Product Name: 5-Fluoro-2-methyl-4-nitrocinnamic acid
• CAS No: 1807414-92-1
• MF: C₁₀H₈FNO₄
• MW: 225.173226356506
• CID: 5005118
• Update Time: 2025-08-05

5-Fluoro-2-methyl-4-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-4-nitrocinnamic acid

• Inchi： 1S/C10H8FNO4/c1-6-4-9(12(15)16)8(11)5-7(6)2-3-10(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： KXZUTTROUSTURJ-NSCUHMNNSA-N
• SMILES： FC1=CC(/C=C/C(=O)O)=C(C)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1

Additional information on 5-Fluoro-2-methyl-4-nitrocinnamic acid

Introduction to 5-Fluoro-2-methyl-4-nitrocinnamic acid (CAS No. 1807414-92-1)

5-Fluoro-2-methyl-4-nitrocinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807414-92-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of nitrocinnamic acids, a subset of aromatic carboxylic acids characterized by the presence of a nitro group and a cinnamic acid backbone. The introduction of a fluorine atom at the 5-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for drug development.

The structural features of 5-Fluoro-2-methyl-4-nitrocinnamic acid contribute to its reactivity and functionality. The nitro group, typically electron-withdrawing, influences the electronic distribution across the molecule, affecting its interactions with biological targets. The fluorine substituent, known for its ability to modulate metabolic stability and binding affinity, adds another layer of complexity to its pharmacological profile. The methyl group at the 2-position introduces steric hindrance, which can be exploited to fine-tune binding interactions in drug design.

In recent years, there has been growing interest in nitrocinnamic acid derivatives due to their potential applications in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of various pharmacologically active agents. For instance, nitroaromatic compounds are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both a nitro group and a fluoro substituent in 5-Fluoro-2-methyl-4-nitrocinnamic acid suggests that it may exhibit enhanced biological activity compared to its parent compounds.

One of the most compelling aspects of 5-Fluoro-2-methyl-4-nitrocinnamic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites—primarily the carboxylic acid group and the nitro group—to introduce additional functional moieties or to undergo transformations that yield novel scaffolds. This flexibility makes it particularly valuable in drug discovery pipelines where rapid iteration and diversification of molecular structures are essential.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom can significantly alter the pharmacokinetic properties of a drug, including its solubility, metabolic stability, and binding affinity. In particular, fluorine substitution has been shown to improve oral bioavailability and resistance to enzymatic degradation. Given these benefits, 5-Fluoro-2-methyl-4-nitrocinnamic acid represents an attractive scaffold for developing new therapeutic agents.

The synthesis of 5-Fluoro-2-methyl-4-nitrocinnamic acid typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include nitration followed by functional group interconversions such as halogenation or alkylation. The introduction of the fluorine atom often requires specialized techniques such as metal-catalyzed cross-coupling reactions or electrochemical fluorination. These synthetic strategies underscore the compound's complexity but also highlight its synthetic accessibility for researchers equipped with advanced laboratory capabilities.

In terms of biological activity, preliminary investigations into 5-Fluoro-2-methyl-4-nitrocinnamic acid have revealed promising results. In vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its structural motif is reminiscent of known bioactive molecules, suggesting potential therapeutic applications in areas such as oncology and immunology. While further research is needed to fully elucidate its pharmacological profile, these early findings warrant continued exploration.

The development of new drugs is an iterative process that relies heavily on access to high-quality chemical building blocks like 5-Fluoro-2-methyl-4-nitrocinnamic acid. Its role as an intermediate not only facilitates rapid screening but also enables chemists to explore diverse chemical space efficiently. As computational methods advance, virtual screening techniques are being increasingly employed to predict the biological activity of such compounds before experimental validation becomes necessary.

From a regulatory perspective, ensuring the quality and consistency of 5-Fluoro-2-methyl-4-nitrocinnamic acid is paramount for pharmaceutical applications. Manufacturers must adhere to stringent guidelines regarding purity standards, impurity profiling, and batch-to-batch reproducibility. These requirements are critical for ensuring that drugs derived from this intermediate meet safety and efficacy expectations upon reaching clinical use.

The future prospects for 5-Fluoro-2-methyl-4-nitrocinnamic acid are promising given its unique structural features and potential biological relevance. As research progresses, new synthetic methodologies may emerge that further streamline its production or enhance its utility in drug development programs. Collaborative efforts between academia and industry will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion,5-Fluoro - 2 - methyl - 4 - nitrocinnamic acid (CAS No . 1807414 - 92 - 1) stands out as a significant compound with broad applications in pharmaceutical chemistry . Its structural versatility , coupled with promising preliminary biological activity , positions it as an important scaffold for future drug discovery initiatives . Continued investigation into this molecule promises to yield valuable insights into novel therapeutic strategies across multiple disease areas .